Cas no 1119-72-8 (cis,cis-Muconic acid)

• Product Name: cis,cis-Muconic acid
• CAS No: 1119-72-8
• MF: C₆H₆O₄
• MW: 142.109442234039
• MDL: MFCD00085266
• CID: 180837
• Update Time: 2025-06-30

cis,cis-Muconic acid Chemical and Physical Properties

Names and Identifiers

• (2Z,4Z)-Hexa-2,4-dienedioic acid
• cis,cis-Muconic acid
• 2,4-Hexadienedioicacid, (2Z,4Z)-
• (2Z,4Z)-2,4-Hexadienedioic acid
• (Z,Z)-butadiene-1,4-dicarboxylic acid
• (Z,Z)-hexa-2,4-dienedioic acid
• (Z,Z)-muconic acid
• cis,cis-2,4-Hexadienedioic Acid
• Cis Cis-Muconic Acid
• trans,trans-Muconic acid
• MUCONIC ACID
• (E,E)-Muconic acid
• 2,4-Hexadienedioic acid
• trans, trans-Muconic acid
• (2E,4E)-hexa-2,4-dienedioic acid
• Hexa-2,4-dienedioic acid
• trans-trans-muconic acid
• trans,trans-2,4-hexadienedioic acid
• 1,3-Butadiene-1,4-dicarboxylic acid
• 2,4-Hexadienedioic acid, (E,E)-
• trans,trans-Buta-1,3-diene-1,4-dicarboxylic acid
• Muconic acid (trans)
• 2E,4E-hexadienedioic acid
• 3KD92ZL2KH
• butadiene-1,4-dicarboxylic

• MDL： MFCD00085266
• Inchi： 1S/C6H6O4/c7-5(8)3-1-2-4-6(9)10/h1-4H,(H,7,8)(H,9,10)/b3-1-,4-2-
• InChI Key： TXXHDPDFNKHHGW-CCAGOZQPSA-N
• SMILES： OC(/C=C\C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 142.02700
• Monoisotopic Mass: 142.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Light brown powder
• Density: 1.1712 (rough estimate)
• Melting Point: 194-195 °C (lit.)
• Boiling Point: 179.65°C (rough estimate)
• Flash Point: 176.9 °C
• Refractive Index: 1.4434 (estimate)
• PSA: 74.60000
• LogP: 0.26800
• Sensitiveness: Sensitive to air
• Solubility: Not determined

cis,cis-Muconic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on cis,cis-Muconic acid

CAS No. 1119-72-8: cis,cis-Muconic Acid

cis,cis-Muconic acid, also known by its CAS number 1119-72-8, is a dicarboxylic acid with a unique cis configuration. This compound has garnered significant attention in both academic and industrial research due to its versatile applications and promising properties. In recent years, advancements in synthetic methods and material science have further highlighted its potential in various fields, including polymer chemistry, drug development, and environmental sustainability.

The chemical structure of cis,cis-muconic acid consists of two carboxylic acid groups attached to a cyclohexene ring. This arrangement imparts the molecule with unique electronic and steric properties, making it an ideal candidate for various chemical reactions. Recent studies have demonstrated its ability to act as a building block for advanced materials, such as biodegradable polymers and high-performance composites. For instance, researchers have successfully synthesized polyesters from cis,cis-muconic acid derivatives, showcasing their potential in sustainable packaging solutions.

One of the most notable applications of cis,cis-muconic acid is in the field of bio-based materials. Unlike traditional petroleum-derived plastics, this compound can be derived from renewable resources such as plant biomass. This aligns with the global shift toward greener chemistry and circular economy principles. Furthermore, its ability to undergo polymerization under mild conditions makes it an attractive alternative to conventional monomers.

Recent breakthroughs in synthetic biology have also expanded the production methods for cis,cis-muconic acid. Through metabolic engineering of microorganisms, scientists have developed cost-effective fermentation processes that yield high-purity cis,cis-muconic acid. These advancements not only enhance the scalability of production but also reduce the environmental footprint associated with traditional chemical synthesis.

In addition to its material applications, cis,cis-muconic acid has shown promise in pharmaceutical research. Its structural similarity to certain bioactive molecules makes it a valuable intermediate in drug design. For example, derivatives of this compound have been explored as potential candidates for anti-inflammatory and anticancer therapies. Preclinical studies suggest that these derivatives exhibit favorable pharmacokinetic profiles and low toxicity, paving the way for future clinical trials.

The versatility of cis,cis-muconic acid extends to its role in environmental remediation. Due to its ability to form stable complexes with metal ions, it has been investigated as a potential agent for heavy metal removal from contaminated water sources. This application is particularly relevant given the increasing concern over water pollution and the need for efficient cleanup technologies.

Looking ahead, ongoing research aims to further optimize the properties of cis,cis-muconic acid for even broader applications. For instance, efforts are underway to enhance its thermal stability and mechanical strength when used as a polymer precursor. Additionally, researchers are exploring novel catalytic systems that can facilitate more efficient synthesis pathways.

In conclusion, cis,cis-muconic acid (CAS No. 1119-72-8) stands out as a multifaceted compound with immense potential across diverse industries. Its unique chemical properties, coupled with advancements in synthesis and application development, position it as a key player in the transition toward sustainable and innovative solutions.